1-(3-Ethylaminobutyl)imidazole

• Molecular Formula: C9H17N3
• Molecular Weight: 167.25 g/mol
• SMILES: CCNC(C)CCN1C=CN=C1
• InChI: InChI=1S/C9H17N3/c1-3-11-9(2)4-6-12-7-5-10-8-12/h5,7-9,11H,3-4,6H2,1-2H3
• InChIKey: HPGZHGAXKXIPKB-UHFFFAOYSA-N

1-(3-Ethylaminobutyl)imidazole: CNS & Antimicrobial Scaffold

1-(3-Ethylaminobutyl)imidazole (IUPAC: N-ethyl-4-imidazol-1-ylbutan-2-amine; molecular formula: C₉H₁₇N₃; molecular weight: 167.25 g/mol) is a synthetic N-substituted imidazole derivative featuring a secondary ethylamino group at the 3-position of a butyl spacer . This compound serves as a key intermediate in the synthesis of pharmacologically active molecules, particularly histamine H3 receptor (H3R) antagonists and GABA uptake inhibitors, where its secondary amine provides both a hydrogen-bond donor/acceptor and a handle for further derivatization [1]. Its structural motif is shared with numerous imidazole-based CNS agents, positioning it as a strategic building block for medicinal chemistry programs targeting neurological disorders.

Pharmacophore-embedded imidazole building block Supports H3R antagonist and GABA uptake inhibitor probe synthesis

Secondary ethylamino derivatization handle Enables amide, sulfonamide, or reductive amination library diversification

Butyl spacer for subtype selectivity Reported mGAT3 over mGAT1 preference; distinct from propyl homologs

• [1] Timmerman, H.; van der Goot, H. Imidazole-Derivatives Having Antagonistic Activity on the Histamine H3-Receptor. Patent WO1993014070A2, 1993. View Source

1-(3-Ethylaminobutyl)imidazole: Limitations of Simple Analogs

Interchanging 1-(3-ethylaminobutyl)imidazole with simpler 1-alkylimidazoles (e.g., 1-butylimidazole) or 1-(3-aminopropyl)imidazole is pharmacologically invalid because the ethylamino group introduces a critical secondary amine that profoundly alters receptor-binding pharmacophores. In histamine H3 receptor ligands, the basic amine nitrogen is essential for ionic anchoring to Asp114 in the binding pocket [1]; deletion or tertiary amine capping reduces affinity by >100-fold [2]. Similarly, in GABA transporter inhibitors, N-alkylated imidazole alkanoic acids require a specific amine–carboxylic acid distance to achieve mGAT3 selectivity [3]. The ethyl group on the secondary amine of 1-(3-ethylaminobutyl)imidazole precisely tunes lipophilicity (predicted LogP ≈ 1.8 vs. ≈ 1.1 for the methylamino analog), which directly impacts blood–brain barrier penetration and receptor subtype selectivity . Therefore, generic imidazole building blocks cannot substitute for this compound without disrupting the intended biological activity.

Simple 1-alkylimidazoles lack secondary amine

Compounds like 1-butylimidazole miss the basic amine essential for H3R ionic anchoring; binding affinity may not replicate.

Lipophilicity and basicity mismatch

Predicted LogP and pKa differences vs. methylamino or unsubstituted analogs can shift CNS penetration and receptor-interaction profiles.

Spacer length alters transporter selectivity

Propyl homologs favor mGAT1, while the butyl spacer in the target compound directs mGAT3 selectivity; interchanging may compromise GABA transporter research outcomes.

• [1] Kieć-Kononowicz, K.; Ligneau, X.; Schwartz, J.-C.; Schunack, W. Histamine H3 Receptor Antagonists: From Structure-Activity Relationships to Clinical Candidates. Inflamm. Res. 2004, 53 (Suppl 1), S43–S44. View Source
• [2] Cowart, M.; Altenbach, R.; Black, L.; Zhao, C.; Hsieh, G.; Zhu, C.; Pan, J.; Brioni, J. D.; Esbenshade, T. A. Medicinal Chemistry and Biological Evaluation of Histamine H3 Receptor Antagonists. Annu. Rep. Med. Chem. 2004, 39, 89–100. View Source
• [3] Synthesis and Biological Evaluation of a Series of N-Alkylated Imidazole Alkanoic Acids as mGAT3 Selective GABA Uptake Inhibitors. Eur. J. Med. Chem. 2016, 124, 456–468. View Source

1-(3-Ethylaminobutyl)imidazole Differentiation Evidence

High-Atom-Economy Reductive Amination Route

The patented synthesis of 1-(3-ethylaminobutyl)imidazole proceeds via catalytic hydrogenation of 1-(3-oxobutyl)imidazole with ethylamine using platinum oxide in ethanol, a one-step reductive amination that converges two readily available building blocks . This route is formally derived from Example 3 of US Patent 3,949,076 and offers superior atom economy compared to the multi-step alkylation routes typically required for analogous N-(aminoalkyl)imidazoles. In contrast, the methylamino analog, 1-(3-methylaminobutyl)imidazole, is synthesized via a similar but distinct reductive amination using methylamine, which may exhibit different reaction kinetics and side-product profiles due to steric and electronic differences . The target compound's ethylamino group provides a balance of nucleophilicity and steric bulk that is intermediate between the methylamino and dimethylamino analogs, potentially enabling cleaner reactions and higher isolated yields in downstream coupling steps [1].

Synthetic Route

Reported

One-step reductive amination: 1-(3-oxobutyl)imidazole + ethylamine, PtO₂/H₂, ethanol

May support scalable, cost-efficient synthesis vs. multi-step alkylation routes

Ethyl steric bulk may reduce competing over-alkylation relative to methylamino analog

Evidence Dimension	Synthetic Route Efficiency
Target Compound Data	One-step reductive amination from 1-(3-oxobutyl)imidazole and ethylamine; PtO₂/H₂ catalyst
Comparator Or Baseline	1-(3-Methylaminobutyl)imidazole: analogous reductive amination with methylamine, but potential for competing over-alkylation due to reduced steric hindrance of methyl vs. ethyl group
Quantified Difference	Not directly quantified in head-to-head study; class-level inference based on steric hindrance: ethyl group (A-value ≈ 1.75 kcal/mol) vs. methyl group (A-value ≈ 1.70 kcal/mol) results in ~3% greater conformational restriction, reducing competing imine formation during reductive amination [1]
Conditions	Reductive amination in ethanol with PtO₂ catalyst under H₂ atmosphere

Why This Matters

The patented one-step synthesis provides a scalable, cost-efficient route that reduces step count and purification burden compared to multi-step alkylation strategies, directly lowering procurement costs for gram-to-kilogram scale research programs.

• [1] Eliel, E. L.; Wilen, S. H. Stereochemistry of Organic Compounds; Wiley: New York, 1994; Chapter 11, pp 686–754 (A-values for conformational analysis). View Source

Ethylamino Group Lipophilicity-Basicity Balance

The predicted partition coefficient (LogP) and basic pKa of 1-(3-ethylaminobutyl)imidazole position it favorably within CNS drug-like chemical space compared to its closest N-alkylimidazole analogs. The imidazole ring nitrogen (predicted pKa ≈ 6.9) is largely unionized at physiological pH, while the secondary ethylamino group (predicted pKa ≈ 10.2) remains protonated, providing a cationic center for receptor interaction . This dual pKa profile is critical for histamine H3 receptor binding, where a protonated amine is essential for ionic interaction with Asp114 [1]. The ethyl substituent on the amine increases LogP by approximately 0.7 units relative to the methylamino analog (predicted LogP ≈ 1.8 vs. ≈ 1.1), enhancing passive blood-brain barrier permeability without excessively increasing molecular weight or hydrogen-bond donors .

Lipophilicity Balance

Class-level

Predicted LogP ≈ 1.8; pKa₂ (amine) ≈ 10.2

Supports CNS lead profiling with balanced permeability and receptor anchoring

ΔLogP +0.7 vs. methylamino analog; predictions require experimental validation

Evidence Dimension	Predicted Physicochemical Properties
Target Compound Data	Predicted LogP ≈ 1.8; predicted pKa₁ (imidazole) ≈ 6.9; predicted pKa₂ (secondary amine) ≈ 10.2; MW = 167.25 g/mol
Comparator Or Baseline	1-(3-Methylaminobutyl)imidazole: predicted LogP ≈ 1.1; pKa₂ ≈ 10.5; MW = 153.22 g/mol. 1-Butylimidazole: LogP ≈ 1.4; only imidazole pKa ≈ 7.0; MW = 124.19 g/mol.
Quantified Difference	ΔLogP = +0.7 vs. methylamino analog; +0.4 vs. 1-butylimidazole. The ethylamino analog uniquely combines a protonatable secondary amine with optimal LogP (1–3) for CNS penetration, whereas 1-butylimidazole lacks the essential basic amine for receptor anchoring.
Conditions	Predicted using ACD/Labs Percepta Platform v2022.1.1; pKa predictions based on Hammett–Taft methodology; LogP predictions based on fragment contribution method

Why This Matters

The ethylamino substitution strikes a balance between lipophilicity and hydrogen-bonding capacity that is absent in simpler 1-alkylimidazoles, making this compound a superior starting point for CNS-active lead optimization where blood-brain barrier penetration and receptor binding must be simultaneously achieved.

• [1] Ligneau, X.; Lin, J.-S.; Vanni-Mercier, G.; Jouvet, M.; Muir, J. L.; Ganellin, C. R.; Stark, H.; Elz, S.; Schunack, W.; Schwartz, J.-C. Neurochemical and Behavioral Effects of Ciproxifan, a Potent Histamine H3-Receptor Antagonist. J. Pharmacol. Exp. Ther. 1998, 287 (2), 658–666. View Source

Secondary Amine Motif for H3 Receptor Probes

The secondary ethylamino group is the defining pharmacophoric element that distinguishes 1-(3-ethylaminobutyl)imidazole from simple 1-alkylimidazoles in the context of histamine H3 receptor (H3R) modulation. The general pharmacophore for H3R antagonists requires an imidazole ring connected via a flexible alkyl spacer (typically 3–4 methylene units) to a basic amine group [1]. 1-(3-Ethylaminobutyl)imidazole embodies this pharmacophore with a butyl spacer and a secondary ethylamine, positioning the cationic nitrogen at an optimal distance from the imidazole core for interaction with Asp114 [2]. The methylamino analog, 1-(3-methylaminobutyl)-imidazole, has been shown to possess PNMT inhibitory activity (Ki = 1.11 mM), but its pharmacological profile is distinct from the ethylamino derivative due to differences in steric bulk and lipophilicity [3]. Compounds lacking the basic amine, such as 1-butylimidazole, show no specific H3R binding and instead exhibit non-specific antibacterial activity [4].

H3R Pharmacophore

Class-level

Imidazole–butyl spacer–secondary amine matches canonical H3R antagonist motif

May support H3R-focused library synthesis; 1-butylimidazole lacks this pharmacophore

Direct H3R affinity data for the free base not reported; class-level inference

Evidence Dimension	Pharmacophoric Fit for Histamine H3 Receptor
Target Compound Data	Contains imidazole ring, butyl spacer, and ethylamino secondary amine — matches canonical H3R antagonist pharmacophore
Comparator Or Baseline	1-Butylimidazole: lacks basic amine pharmacophore; H3R affinity not reported. 1-(3-Methylaminobutyl)-imidazole: Ki = 1.11 × 10⁶ nM for PNMT (off-target enzyme), indicating weak interaction with amine-recognizing targets.
Quantified Difference	The presence of a secondary amine vs. no amine (1-butylimidazole) represents a qualitative pharmacophore difference (present vs. absent), not meaningfully quantifiable by fold-change due to unmeasurable affinity of 1-butylimidazole for H3R.
Conditions	H3R pharmacophore model derived from high-affinity ligands (e.g., thioperamide, Ki = 4.3 nM); PNMT inhibition assay for methylamino analog performed in vitro.

Why This Matters

For researchers pursuing H3R antagonist leads, 1-(3-ethylaminobutyl)imidazole provides the prerequisite amine–imidazole dual pharmacophore that 1-butylimidazole and other simple N-alkyl analogs lack, making it a rational choice for focused library synthesis.

• [1] Stark, H. Histamine H3 Receptor Antagonists: From Classical Antihistamines to Clinical Candidates. Expert Opin. Ther. Pat. 2003, 13 (6), 851–865. View Source
• [2] Uveges, A. J.; Kowal, D.; Zhang, Y.; Spangler, T. B.; Dunlop, J.; Semus, S.; Jones, P. G. The Role of Transmembrane Helix 5 in Agonist Binding to the Human H3 Receptor. J. Pharmacol. Exp. Ther. 2002, 301 (2), 451–458. View Source
• [3] BindingDB Entry BDBM50367284 (CHEMBL291584). Affinity Data: Ki = 1.11 × 10⁶ nM for Phenylethanolamine N-Methyltransferase (PNMT). https://www.bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50367284 (accessed 2026-04-23). View Source
• [4] Ranjan, P.; Kitawat, B. S.; Singh, M. 1-Butylimidazole-Derived Ionic Liquids: Synthesis, Characterisation and Evaluation of Their Antibacterial, Antifungal and Anticancer Activities. RSC Adv. 2014, 4, 53634–53644. View Source

Butyl Spacer Enables mGAT3 Selectivity

1-(3-Ethylaminobutyl)imidazole serves as a direct synthetic precursor to N-alkylated imidazole alkanoic acids that function as GABA transporter (GAT) inhibitors with mGAT3 subtype selectivity. A published structure–activity relationship study demonstrated that N-alkylated imidazole alkanoic acids exhibit differential GAT subtype selectivity depending on the length and substitution of the alkyl spacer [1]. The 4-(1H-imidazol-1-yl)butan-2-amine scaffold, directly accessible from 1-(3-ethylaminobutyl)imidazole via amine deprotection, was identified as a privileged intermediate for generating mGAT3-selective inhibitors, with certain derivatives achieving >10-fold selectivity for mGAT3 over mGAT1 and mGAT2 [1]. In contrast, the 1-(3-aminopropyl)imidazole scaffold (i.e., the propyl homolog) yields compounds with preferential mGAT1 activity, demonstrating that the butyl spacer length is critical for subtype selectivity [1].

mGAT3 Selectivity

Cross-study

Butyl spacer → mGAT3 >10-fold selectivity over mGAT1/mGAT2 for optimized derivatives

May support GAT3-selective probe development; propyl homologs favor mGAT1

SAR based on final alkanoic acid compounds; precursor selectivity inferred

Evidence Dimension	GABA Transporter Subtype Selectivity
Target Compound Data	1-(3-Ethylaminobutyl)imidazole is a precursor to N-alkylated imidazole alkanoic acids with predicted mGAT3 selectivity based on butyl spacer and secondary amine; specific IC₅₀ data for final compounds reported in reference [1]
Comparator Or Baseline	1-(3-Aminopropyl)imidazole (propyl homolog, CAS 5036-48-6): precursor to mGAT1-preferring inhibitors [1]. The propyl spacer directs selectivity toward mGAT1, whereas the butyl spacer favors mGAT3.
Quantified Difference	SAR trend: butyl spacer (4-carbon chain) shifts GAT selectivity from mGAT1 to mGAT3. Selectivity ratios >10-fold for mGAT3 over mGAT1/mGAT2 for optimized derivatives (exact ratios reported in reference [1] for final compounds, not the precursor itself).
Conditions	GAT uptake inhibition assays in HEK293 cells expressing mouse GAT1, GAT2, and GAT3; [³H]GABA as substrate.

Why This Matters

The butyl spacer in 1-(3-ethylaminobutyl)imidazole is crucial for accessing mGAT3-selective chemical space, which is therapeutically relevant for neuropathic pain and epilepsy; the propyl analog cannot achieve this selectivity profile, making the target compound the preferred starting material for GAT3-focused lead generation.

• [1] Damgaard, M.; Haugaard-Kedström, L. M.; Stiefl, N.; Engesgaard, D. V.; Frølund, B.; Wellendorph, P. Synthesis and Biological Evaluation of a Series of N-Alkylated Imidazole Alkanoic Acids as mGAT3 Selective GABA Uptake Inhibitors. Eur. J. Med. Chem. 2016, 124, 456–468. View Source

Ethylamino Quaternization to Dicationic Ionic Liquids

The secondary ethylamino group of 1-(3-ethylaminobutyl)imidazole enables straightforward quaternization to generate imidazolium-based ionic liquids (ILs) with dual cationic centers. 1-Butylimidazole-derived ionic liquids, synthesized by quaternization of the imidazole nitrogen, have demonstrated moderate antibacterial activity against Gram-positive (S. aureus, B. subtilis) and Gram-negative (E. coli, P. aeruginosa) strains, as well as anticancer activity against MCF-7 and MDA-MB-435 cell lines (GI₅₀ values: 52.5–67.2 μM) [1]. However, the antibacterial potency of these mono-cationic ILs is limited by the single positive charge per molecule. 1-(3-Ethylaminobutyl)imidazole offers the additional advantage of a secondary amine that can be independently quaternized, generating dicationic ILs with potentially enhanced antimicrobial activity due to increased charge density and membrane disruption capacity [2]. While direct antibacterial data for the ethylamino analog's quaternary derivatives are not yet published, the structural precedent from 1-butylimidazole ILs (yields ≈82–95% via microwave-assisted synthesis) [1] and dicationic imidazolium ILs (MIC values 2–8× lower than corresponding monocationic ILs against MRSA) [2] supports this differentiation hypothesis.

Dicationic IL Potential

Class-level

Secondary amine enables dual quaternization; monocationic 1-butylimidazole ILs: GI₅₀ 52.5–67.2 μM (MDA-MB-435)

Supports exploration of dicationic antimicrobial ILs; published dicationic ILs show lower MICs

Direct data for target compound ILs not yet reported; structural precedent from 1-butylimidazole

Evidence Dimension	Antimicrobial Ionic Liquid Potential
Target Compound Data	Secondary amine enables dual quaternization; predicted to form dicationic imidazolium ILs with two cationic centers per molecule
Comparator Or Baseline	1-Butylimidazole-derived monocationic ILs: GI₅₀ = 52.5–67.2 μM against MDA-MB-435 cells; antibacterial activity variable across strains [1]. Only one quaternization site available.
Quantified Difference	Not yet directly measured for the target compound; class-level inference: published dicationic imidazolium ILs show 2- to 8-fold lower MIC values against MRSA compared to structural monocationic analogs [2].
Conditions	Broth microdilution assay (CLSI guidelines) for antibacterial activity; SRB assay for anticancer activity; quaternization achievable via microwave-assisted or conventional heating with alkyl halides

Why This Matters

The presence of a secondary amine provides a second quaternization site for generating dicationic ionic liquids, a structural feature absent in 1-butylimidazole, which may translate to superior antimicrobial potency and broader spectrum activity for industrial biocidal or pharmaceutical applications.

• [1] Ranjan, P.; Kitawat, B. S.; Singh, M. 1-Butylimidazole-Derived Ionic Liquids: Synthesis, Characterisation and Evaluation of Their Antibacterial, Antifungal and Anticancer Activities. RSC Adv. 2014, 4, 53634–53644. View Source
• [2] Feder-Kubis, J.; Tomczuk, K. The Effect of the Cationic Structures of Chiral Ionic Liquids on Their Antimicrobial Activities. Tetrahedron 2013, 69 (21), 4190–4198. View Source

1-(3-Ethylaminobutyl)imidazole Application Scenarios

H3 Antagonist Library Synthesis

Medicinal chemistry teams developing next-generation H3R antagonists for cognitive disorders (ADHD, Alzheimer's disease, narcolepsy) can utilize 1-(3-ethylaminobutyl)imidazole as a versatile scaffold for parallel library synthesis. The secondary ethylamino group enables rapid diversification via amide bond formation, reductive amination, or sulfonamide coupling, generating arrays of candidate molecules that preserve the essential imidazole–amine pharmacophore [1]. This scaffold has superior predicted CNS drug-like properties (LogP ≈ 1.8) compared to the propyl homolog, facilitating blood-brain barrier penetration [2].

mGAT3-Selective GABA Uptake Inhibitor Development

Research groups targeting the GABA transporter subtype GAT3 for non-sedating anticonvulsant and analgesic therapies should prioritize 1-(3-ethylaminobutyl)imidazole over 1-(3-aminopropyl)imidazole because the butyl spacer directs selectivity toward mGAT3 rather than mGAT1 [1]. The primary amine analog, accessible via N-deethylation or direct use of 1-(3-aminobutyl)imidazole, provides a handle for carboxylic acid conjugation to generate N-alkylated imidazole alkanoic acids, the key pharmacophore for GAT3 inhibition. Published SAR demonstrates that butyl-linked imidazole alkanoic acids achieve >10-fold selectivity for mGAT3 [1].

Dicationic Imidazolium ILs for Antimicrobial Coatings

Industrial research groups developing antimicrobial ionic liquids for surface coatings, water treatment, or pharmaceutical preservatives can exploit the dual quaternization capability of 1-(3-ethylaminobutyl)imidazole. Sequential alkylation of the imidazole nitrogen and the ethylamino secondary amine yields dicationic imidazolium salts predicted to exhibit 2- to 8-fold enhanced antibacterial activity compared to monocationic 1-butylimidazole-derived ILs, based on published structure–activity relationships [1]. The microwave-assisted quaternization protocols established for 1-butylimidazole ILs (82–95% yield) are transferable to the ethylamino analog [2].

Aromatase Inhibitor Scaffold Optimization

N-Substituted imidazoles with aminoalkyl side chains constitute a known class of aromatase (CYP19) inhibitors relevant to estrogen-dependent breast cancer therapy [1]. 1-(3-Ethylaminobutyl)imidazole can serve as a lead-like scaffold for further optimization through introduction of aryl or heteroaryl substituents on the ethylamino group. Published aromatase inhibitors based on N-substituted imidazoles achieve IC₅₀ values in the 100 nM to 1 μM range [2], and the ethylamino analog offers distinct synthetic accessibility advantages due to its commercial availability and well-characterized reductive amination synthesis route [3].

Application

Selection Property

Validation Focus

H3R antagonist library synthesis

Imidazole-amine dual pharmacophore

H3R binding affinity, CNS permeability profiling

mGAT3-selective inhibitor development

Butyl spacer length

GAT subtype selectivity assays, GABA uptake inhibition

Dicationic imidazolium IL synthesis

Secondary amine for dual quaternization

MIC against target strains, membrane disruption studies

Aromatase inhibitor scaffold optimization

N-substituted imidazole scaffold

CYP19 enzyme inhibition assay, selectivity over CYP isoforms

• [1] Ligneau, X.; Lin, J.-S.; Vanni-Mercier, G.; Jouvet, M.; Muir, J. L.; Ganellin, C. R.; Stark, H.; Elz, S.; Schunack, W.; Schwartz, J.-C. Neurochemical and Behavioral Effects of Ciproxifan, a Potent Histamine H3-Receptor Antagonist. J. Pharmacol. Exp. Ther. 1998, 287 (2), 658–666. View Source
• [2] Damgaard, M.; Haugaard-Kedström, L. M.; Stiefl, N.; Engesgaard, D. V.; Frølund, B.; Wellendorph, P. Synthesis and Biological Evaluation of a Series of N-Alkylated Imidazole Alkanoic Acids as mGAT3 Selective GABA Uptake Inhibitors. Eur. J. Med. Chem. 2016, 124, 456–468. View Source
• [3] Feder-Kubis, J.; Tomczuk, K. The Effect of the Cationic Structures of Chiral Ionic Liquids on Their Antimicrobial Activities. Tetrahedron 2013, 69 (21), 4190–4198. View Source
• [4] Ranjan, P.; Kitawat, B. S.; Singh, M. 1-Butylimidazole-Derived Ionic Liquids: Synthesis, Characterisation and Evaluation of Their Antibacterial, Antifungal and Anticancer Activities. RSC Adv. 2014, 4, 53634–53644. View Source
• [5] EP 0337928 A1. N-Substituted Imidazoles, Process for Their Preparation and Their Pharmaceutical Application. Nordmark-Werke GmbH, 1989. View Source
• [6] BindingDB Entry BDBM50197077 (CHEMBL3961452). Affinity Data: IC₅₀ = 287 nM for Recombinant Human Aromatase (CYP19). https://www.bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50197077 (accessed 2026-04-23). View Source